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Introduction

Col003 is a small molecule inhibitor of Heat Shock Protein 47 (Hsp47), a collagen-specific
molecular chaperone.[1][2] Emerging research has identified Col003 as a potent antiplatelet
agent that specifically attenuates collagen-induced platelet activation and thrombus formation.
[1][2][3] These application notes provide detailed protocols for utilizing Col003 in in vitro
platelet aggregation assays, along with data presentation and an overview of the underlying
signaling pathways.

Col003 exerts its antiplatelet effect by inhibiting the interaction between Hsp47 and collagen.[2]
This action suppresses the Glycoprotein VI (GPVI) signaling cascade, a primary pathway for
collagen-induced platelet activation.[1][3] The downstream effects include the inhibition of Syk—
PLCy2-PKC/MAPK and PI3K-Akt—GSK3[3 signaling pathways, ultimately reducing platelet
aggregation, adhesion, and degranulation.[1][3]

Data Summary

The following tables summarize the quantitative effects of Col003 on platelet function based on
published studies.

Table 1: Effect of Col003 on Collagen-Induced Platelet Aggregation[1][4][5]
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Platelet Aggregation Rate

Treatment Group Agonist (Collagen) (%)

(V]
Vehicle (0.4% DMSO) 2 pg/mL 70.33 £ 3.93
Col003 (25 pum) 2 pg/mL 57.00 + 4.58
Col003 (50 pM) 2 pg/mL 27.67 +1.76

Table 2: Specificity of Col003's Inhibitory Effect on Platelet Aggregation[4][5]

Platelet Aggregation Rate

Treatment Group Agonist
(%)

Vehicle (0.4% DMSO) Arachidonic Acid (500 pg/mL) 77.33 +3.28
Col003 (25 um) Arachidonic Acid (500 pg/mL) 87.00 + 3.79
Col003 (50 pum) Arachidonic Acid (500 pg/mL) 85.33+3.84
Vehicle (0.4% DMSO) Thrombin (0.1 U/mL) 69.67 + 6.89
Col003 (25 uM) Thrombin (0.1 U/mL) 73.00 £ 2.31
Col003 (50 um) Thrombin (0.1 U/mL) 66.33 +5.70

Table 3: Effect of Col003 on P-selectin Expression and Intracellular Calcium Mobilization[1][5]
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Treatment Group Parameter Result

P-selectin Positive Platelets

IgG (Negative Control) 25.73+0.35
(%)
_ P-selectin Positive Platelets
Vehicle 58.43 £ 0.50
(%)
P-selectin Positive Platelets
Col003 (50 uMm) %) 42.83+1.49
0

) Intracellular Ca2+ Mobilization
Vehicle ] 1.53+0.04
(fold of resting)

Intracellular Ca2+ Mobilization
Col003 (25 uM) ) 1.47 +0.17
(fold of resting)

Intracellular Ca2+ Mobilization
Col003 (50 uM) ] 1.26 +0.08
(fold of resting)

Signaling Pathways

The following diagrams illustrate the key signaling pathways affected by Col003 treatment.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1669289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Intracellular

binds activates A
Collagen Hspa7 GPVI J

\d

w inhibits

Platelet
Aggregation

Prepare Washed Platelets
(3 x1078/mL)

Pre-incubate Platelets with
Col003 or Vehicle (5 min, 37°C)

Add Agonist
(Collagen, AA, or Thrombin)

Measure Aggregation
(Light Transmission)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1669289?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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